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Organic polyvalent iodine compounds are primarily categorized into iodine(III) and iodine(V)

derivatives.[4] According to IUPAC, these are also named λ³-iodanes and λ⁵-iodanes,

respectively, where λ indicates the number of valence electrons around the central iodine atom.

[4][6]

Iodine(I) Cations (I⁺): Often transient, these species are potent electrophiles. They are

typically generated in situ or stabilized in complexes. The diiodine cation (I₂⁺) can be

formed by oxidizing I₂ in strong acids.[3]

Iodine(III) Cations (λ³-iodanes): These compounds feature an iodine atom with 10 valence

electrons, typically in a pseudo-trigonal bipyramidal geometry.[4][5] This class is vast and

includes:

Iodosylarenes (ArIO) and their derivatives (ArIX₂).[6]

Iodonium Salts (R₂I⁺X⁻): Characterized by two carbon-iodine bonds, these are among the

most stable and useful iodine cation species.[5][6]

Iodine(V) Cations (λ⁵-iodanes): With 12 valence electrons on the iodine atom, this class

includes powerful oxidizing agents.[7]
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Iodylarenes (ArIO₂) and their derivatives (ArIX₄ or ArIX₂O).[7]

Key reagents in this class include 2-iodoxybenzoic acid (IBX) and Dess-Martin

periodinane (DMP).[6]

The general pathway for accessing higher oxidation states involves the sequential oxidation of

organoiodine(I) compounds.
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Generation of Polyvalent Iodine Species

Organoiodine(I)
(e.g., Iodoarenes, ArI)

Organoiodine(III)
(λ³-iodanes, e.g., ArI(OAc)₂)

Oxidation

Organoiodine(V)
(λ⁵-iodanes, e.g., IBX)

Oxidation

Mechanism: Electrophilic Iodination of an Alkene

Alkene + I⁺

Cyclic Iodonium Ion
(Intermediate)

Electrophilic Attack

Iodohydrin
(after attack by H₂O)

Nucleophilic Attack
by Solvent (H₂O)
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Workflow: One-Pot Synthesis of Togni-Type Reagent

Suspend 2-iodobenzoic acid
and TMSCF₃ in dry MeCN

Heat to 75 °C

Add trichloroisocyanuric acid
solution dropwise

Cool to room temperature

Add dry potassium acetate

Heat to 75 °C for 2 h

Cool to room temperature

Workup and Purification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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